Cas no 7431-25-6 (3-Hydroxy-3-methyl-2-butanone Oxime)

3-Hydroxy-3-methyl-2-butanone Oxime is a versatile oxime compound with applications in organic synthesis and industrial chemistry. Its structure, featuring both hydroxyl and oxime functional groups, enables its use as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits stability under standard conditions and demonstrates reactivity in condensation and rearrangement reactions. Its bifunctional nature allows for selective modifications, making it valuable in fine chemical synthesis. Additionally, it serves as a chelating agent in metal coordination chemistry. The product is typically supplied in high purity, ensuring consistent performance in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
3-Hydroxy-3-methyl-2-butanone Oxime structure
7431-25-6 structure
Product Name:3-Hydroxy-3-methyl-2-butanone Oxime
CAS No:7431-25-6
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD00059656
CID:85915
PubChem ID:87570869
Update Time:2025-06-07

3-Hydroxy-3-methyl-2-butanone Oxime Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-3-methyl-2-butanone oxime
    • 2-Methyl-butanol-(2)-on-(3)-oxim
    • 2-Methyl-butanol-(2)-oxim-(3)
    • 3-hydroxy-3-methyl-butan-2-one oxime
    • 3-Hydroxy-3-methyl-butan-2-on-oxim
    • Methyl-oxyisopropyl-ketoxim
    • QKLLBCGVADVPKD-XQRVVYSFSA-
    • QKLLBCGVADVPKD-XQRVVYSFSA-N
    • (3Z)-3-hydroxyimino-2-methylbutan-2-ol
    • (E)-3-hydroxy-3-methylbutan-2-one oxime
    • (3E)-3-hydroxyimino-2-methyl-butan-2-ol
    • (2Z)-3-Hydroxy-3-methyl-2-butanone oxime #
    • InChI=1/C5H11NO2/c1-4(6-8)5(2,3)7/h7-8H,1-3H3/b6-4-
    • MFCD00059656
    • 7431-25-6
    • NSC-409554
    • (3E)-3-hydroxyimino-2-methylbutan-2-ol
    • 3-HYDROXY-3-METHYL-2-BUTANONEOXIME
    • NSC409554
    • SCHEMBL11222104
    • AKOS006230616
    • 3-Hydroxy-3-methyl-2-butanone Oxime
    • MDL： MFCD00059656
    • Inchi： 1S/C5H11NO2/c1-4(6-8)5(2,3)7/h7-8H,1-3H3/b6-4+
    • InChI Key： QKLLBCGVADVPKD-GQCTYLIASA-N
    • SMILES： OC(C)(C)/C(/C)=N/O
    • BRN： 1747660

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.02
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 219.6°C at 760 mmHg
  • Flash Point: 118.6°C
  • Refractive Index: 1.441
  • PSA: 52.82000
  • LogP: 0.60740
  • Solubility: Not available

3-Hydroxy-3-methyl-2-butanone Oxime Security Information

3-Hydroxy-3-methyl-2-butanone Oxime Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3-Hydroxy-3-methyl-2-butanone Oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H999985-250mg
3-Hydroxy-3-methyl-2-butanone Oxime
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TRC
H999985-500mg
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3-Hydroxy-3-methyl-2-butanone Oxime
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abcr
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3-Hydroxy-3-methyl-2-butanone oxime, 95%; .
 7431-25-6 95%
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3-Hydroxy-3-methyl-2-butanone Oxime
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